![molecular formula C14H23N3O3 B2988733 N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide CAS No. 1181913-67-6](/img/structure/B2988733.png)
N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as Compound X, is a synthetic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. The compound belongs to the spirocyclic class of compounds and has a unique chemical structure that makes it an ideal candidate for drug development.
Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of biologically active compounds through reactions involving "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide" and related structures. For example, Amirani Poor et al. (2018) developed an intermolecular Ugi reaction with gabapentin to produce novel classes of compounds with potential biological activities, showcasing the versatility of spirocyclic derivatives in drug synthesis (Amirani Poor et al., 2018). Additionally, the synthesis and conformational analysis of spirolactams as conformationally restricted pseudopeptides indicate the compound's utility in creating constrained surrogates for dipeptides, further demonstrating its application in medicinal chemistry (Fernandez et al., 2002).
Biological Activity and Medical Applications
Several studies have explored the biological activities of compounds structurally related to "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide." For instance, the antiseizure profile and neuroprotection against organophosphate neuronal damage offered by sec-Butyl-propylacetamide (SPD) derivatives highlight their potential in treating epilepsy and preventing neuronal damage induced by toxic agents (White et al., 2012). This is supported by further research into the stereochemistry and pharmacodynamics of sec-Butylpropylacetamide (SPD), which has shown promise in the management of status epilepticus, a severe form of epilepsy (Hen et al., 2013).
Supramolecular Chemistry
Research on the supramolecular arrangements of cyclohexane-5-spirohydantoin derivatives, which are structurally related to "N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide," has provided insights into the relationship between molecular and crystal structures. This research has implications for the design and development of new materials with specific properties (Graus et al., 2010).
properties
IUPAC Name |
N-butan-2-yl-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O3/c1-3-10(2)15-11(18)9-17-12(19)14(16-13(17)20)7-5-4-6-8-14/h10H,3-9H2,1-2H3,(H,15,18)(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHVJJTCZEWBVEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CN1C(=O)C2(CCCCC2)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(sec-butyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.